1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine

• Molecular Formula: C16H17NS
• Molecular Weight: 255.4 g/mol
• IUPAC Name: 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine
• InChI: InChI=1S/C16H17NS/c1-17-10-15-13-7-3-2-6-12(13)11-18-16-9-5-4-8-14(15)16/h2-9,15,17H,10-11H2,1H3
• InChI Key: PWVVWWGUYVRUCH-UHFFFAOYSA-N
• SMILES: CNCC1C2=CC=CC=C2CSC3=CC=CC=C13

Description

1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine, also known as BDTH2, is a chemical compound that has been extensively studied for its potential therapeutic applications. BDTH2 belongs to the class of benzothiepin derivatives, which have been shown to exhibit a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine is not fully understood. However, it has been suggested that it may act as a serotonin and norepinephrine reuptake inhibitor, as well as a dopamine D2 receptor antagonist. These actions may contribute to its antidepressant, anxiolytic, and antipsychotic effects.
Biochemical and Physiological Effects:
1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine has been shown to affect various neurotransmitter systems in the brain, including serotonin, norepinephrine, and dopamine. It has also been shown to modulate the activity of certain ion channels, such as the NMDA receptor. These effects may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine is that it has been extensively studied in animal models, which may provide valuable insights into its potential therapeutic applications. However, one limitation is that its exact mechanism of action is not fully understood, which may hinder the development of more targeted therapies.

Future Directions

There are several future directions for research on 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine. One potential direction is to further investigate its mechanism of action, which may provide insights into more targeted therapies. Another direction is to study its potential therapeutic applications in other diseases, such as bipolar disorder and post-traumatic stress disorder. Additionally, the development of more potent and selective 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine derivatives may also be an area of future research.

Synthesis Methods

1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine can be synthesized through a multi-step process that involves the condensation of 1,2-diaminobenzene with 3-bromo-2-chlorobenzoic acid, followed by a cyclization reaction. The final step involves the N-methylation of the resulting compound using formaldehyde and dimethylamine.

Scientific Research Applications

1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N-methylmethanamine has been studied for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. It has been shown to exhibit antidepressant and anxiolytic effects in animal models, as well as antipsychotic effects in a mouse model of schizophrenia.